[4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl](2-thienyl)methanone

• IUPAC Name: [4-(4-chlorophenyl)-1-phenylpyrrolidin-3-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C21H18ClNOS/c22-16-10-8-15(9-11-16)18-13-23(17-5-2-1-3-6-17)14-19(18)21(24)20-7-4-12-25-20/h1-12,18-19H,13-14H2
• InChI Key: HOSXHROOYHFETC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1C2=CC=CC=C2)C(=O)C3=CC=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18ClNOS
• Molecular Weight: 367.9 g/mol

Description

4-(4-Chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-yl](2-thienyl)methanone, also known as 4-(4-chlorophenyl)-1-phenyl-1H-pyrrol-3-yl-2-thiophene methanone, is a novel compound with potential applications in the fields of medicine, biology, and chemistry. It is a heterocyclic compound consisting of a four-membered ring with a chlorine atom, a phenyl group, a pyrrol-3-yl group, and a thiophene group. This compound has been studied for its unique properties and potential uses, as it is an organic compound with a wide range of applications.

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

The molecular structure, vibrational spectroscopy, and quantum chemical properties of similar compounds, like 3-(4-Chlorophenyl)-5-[4-propan-2-yl) phenyl-4, 5-dihydro-1H-pyrazol-1-yl] (pyridin-4-yl) methanone, have been extensively studied. Computational methods such as Density Functional Theory (DFT) have been employed to analyze the geometrical parameters, vibrational modes, and electronic properties. These studies are crucial for understanding the stability, charge distribution, and reactivity of the compounds. Such compounds have demonstrated antibacterial and antifungal activities, highlighting their potential biomedical applications (Sivakumar et al., 2021).

Synthesis Techniques

Efficient synthesis methods for related compounds, such as 4-(tert-butyl)-1H-pyrrol-3-ylmethanone, have been developed. One-pot synthetic procedures utilizing mild bases and economical approaches for the synthesis of pyrrole derivatives have been reported. These techniques are essential for the large-scale production and further application of these compounds in various fields (Kaur & Kumar, 2018).

Antimicrobial and Antibacterial Properties

Compounds similar to 4-(4-chlorophenyl)-1-phenyltetrahydro-1H-pyrrol-3-ylmethanone have been synthesized and analyzed for their antimicrobial properties. Structural optimization, molecular docking studies, and analysis of electronic properties have been conducted to understand the antibacterial activity of these compounds. Such studies are vital for the development of new antibacterial agents and contribute to the field of medical research (Shahana & Yardily, 2020).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole and indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Based on the activities of similar compounds, it can be inferred that the compound may interact with its targets, leading to changes in their function . This interaction could potentially inhibit or enhance the activity of the target, resulting in the observed biological effects.

Biochemical Pathways

Similar compounds have been shown to affect a variety of pathways, leading to their diverse biological activities . The compound’s interaction with its targets could potentially alter these pathways, leading to downstream effects that contribute to its overall biological activity.

Result of Action

Based on the activities of similar compounds, it can be inferred that the compound may have a variety of effects at the molecular and cellular level . These effects could potentially contribute to the compound’s overall biological activity.